Cas no 1699494-66-0 (N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine)
N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine Chemical and Physical Properties
Names and Identifiers
-
- AKOS033937664
- 2-(9H-fluoren-9-ylmethoxycarbonylamino)-5,5-dimethyl-4-oxohexanoic acid
- EN300-624081
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid
- Z1464064406
- 1699494-66-0
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine
-
- Inchi: 1S/C23H25NO5/c1-23(2,3)20(25)12-19(21(26)27)24-22(28)29-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,26,27)
- InChI Key: BHIWOWRUGDJOMS-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC(C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 395.17327290g/mol
- Monoisotopic Mass: 395.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 92.7Ų
N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-624081-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 0.05g |
$1525.0 | 2023-07-10 | |
| Enamine | EN300-624081-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 0.1g |
$1597.0 | 2023-07-10 | |
| Enamine | EN300-624081-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 0.25g |
$1670.0 | 2023-07-10 | |
| Enamine | EN300-624081-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 0.5g |
$1742.0 | 2023-07-10 | |
| Enamine | EN300-624081-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 1.0g |
$1815.0 | 2023-07-10 | |
| Enamine | EN300-624081-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 2.5g |
$3556.0 | 2023-07-10 | |
| Enamine | EN300-624081-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 5.0g |
$5262.0 | 2023-07-10 | |
| Enamine | EN300-624081-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoic acid |
1699494-66-0 | 90% | 10.0g |
$7803.0 | 2023-07-10 | |
| 1PlusChem | 1P0297RO-50mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoicacid |
1699494-66-0 | 90% | 50mg |
$1947.00 | 2024-06-19 | |
| 1PlusChem | 1P0297RO-100mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethyl-4-oxohexanoicacid |
1699494-66-0 | 90% | 100mg |
$2036.00 | 2024-06-19 |
N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine
Introduction to N-(9H-fluoren-9-ylmethoxy)carbonyl)-5,5-dimethyl-4-oxonorleucine (CAS No. 169949660)
The compound N-(9H-fluoren-ylmethoxy)carbonyl-5,5-dimethyl-4-oxonorleucine, with the CAS number 1699494660, is a significant molecule in the field of organic chemistry and biochemistry. This compound is widely recognized for its role as a Fmoc (fluorenylmethyloxycarbonyl) protected amino acid derivative. The Fmoc group is a commonly used protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions.
The structure of this compound comprises a fluorenyl moiety attached to a methoxy carbonyl group, which is further connected to a modified norleucine residue. The norleucine residue is characterized by its branched structure, with two methyl groups at the 5-position and an oxo group at the 4-position. This unique structure makes it an ideal substrate for various chemical modifications and biochemical applications.
In recent years, advancements in peptide synthesis have led to increased interest in this compound. Researchers have explored its use in the synthesis of complex peptides and proteins, where the Fmoc group plays a crucial role in protecting the amino terminus during stepwise synthesis. The stability of the Fmoc group under mild basic conditions allows for precise control over peptide assembly, making it a cornerstone in solid-phase peptide synthesis (SPPS).
Beyond peptide synthesis, this compound has found applications in drug discovery and development. Its ability to serve as a building block for constructing bioactive molecules has been leveraged in the design of new therapeutic agents. Recent studies have highlighted its potential in targeting specific protein-protein interactions, which are critical in various pathological processes such as cancer and neurodegenerative diseases.
The synthesis of N-(fluorenylmethoxy)carbonyl-5,5-dimethyl-4-oxonorleucine involves a multi-step process that includes the preparation of the Fmoc reagent and subsequent coupling reactions with the modified norleucine derivative. Innovations in synthetic methodologies have improved the efficiency and scalability of these processes, enabling larger-scale production for both academic and industrial applications.
In terms of characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its interaction with biological targets, aiding in its application as a tool molecule in drug design.
The application of this compound extends into biotechnology, where it serves as a valuable reagent in protein engineering and modification. Its compatibility with common laboratory techniques such as high-performance liquid chromatography (HPLC) and electrophoresis has facilitated its integration into routine workflows.
In conclusion, N-(fluorenylmethoxy)carbonyl-5,5-dimethyl-< strong >4 - oxonorleucine strong > ( CAS No . 1699494 - 66 - 0 ) stands out as an essential molecule in modern chemical biology . Its versatility , combined with ongoing research advancements , ensures that it will continue to play a pivotal role in both academic research and industrial applications . As scientists continue to explore its potential , new opportunities for innovation are expected to emerge , solidifying its position as a key player in the field .
1699494-66-0 (N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-4-oxonorleucine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)